Cas no 4352-99-2 (2-propyl-4-methyl-1,3-dioxolane)

2-Propyl-4-methyl-1,3-dioxolane is a cyclic acetal compound characterized by its five-membered dioxolane ring structure. This chemical is commonly utilized as a solvent or intermediate in organic synthesis due to its stability and compatibility with various reaction conditions. Its structural features, including the alkyl substituents, contribute to moderate lipophilicity, making it suitable for applications requiring controlled polarity. The compound exhibits low volatility and good thermal stability, enhancing its utility in formulations where evaporation resistance is desired. Additionally, its cyclic ether functionality allows for selective reactivity in ring-opening or functionalization reactions. Proper handling is advised due to potential flammability and sensitivity to strong acids or oxidizing agents.
2-propyl-4-methyl-1,3-dioxolane structure
4352-99-2 structure
Product Name:2-propyl-4-methyl-1,3-dioxolane
CAS No:4352-99-2
MF:C7H14O2
MW:130.184862613678
CID:928981
PubChem ID:24902059
Update Time:2026-04-29

2-propyl-4-methyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

    • 2-propyl-4-methyl-1,3-dioxolane
    • 4-methyl-2-propyl-1,3-dioxolane
    • BUTYRALDEHYDE-PROPYLENEGLYCOL-ACETAL
    • 1,3-Dioxolane,4-methyl-2-propyl,cis
    • cis
    • trans 2-propyl-4-methyl-1,3-dioxolane
    • MDL: MFCD00020908
    • Inchi: InChI=1S/C7H14O2/c1-3-4-7-8-5-6(2)9-7/h6-7H,3-5H2,1-2H3
    • InChI Key: WRTYJFJOOTWPJP-UHFFFAOYSA-N
    • SMILES: CCCC1OCC(C)O1

Computed Properties

  • Exact Mass: 130.09900
  • Monoisotopic Mass: 130.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 83
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 0.906 g/mL at 25 °C(lit.)
  • Boiling Point: 137 °C(lit.)
  • Flash Point: Fahrenheit: 89.6 ° f
    Celsius: 32 ° c
  • Refractive Index: n20/D 1.412(lit.)
  • PSA: 18.46000
  • LogP: 1.54790

2-propyl-4-methyl-1,3-dioxolane Security Information

  • Symbol: GHS02 GHS07
  • Signal Word:Warning
  • Hazard Statement: H226-H319
  • Warning Statement: P305+P351+P338
  • Hazardous Material transportation number:UN 1993 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10-36
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi

2-propyl-4-methyl-1,3-dioxolane Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-propyl-4-methyl-1,3-dioxolane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P838268-250mg
2-Propyl-4-methyl-1,3-dioxolane
4352-99-2
250mg
$ 50.00 2022-06-03
TRC
P838268-500mg
2-Propyl-4-methyl-1,3-dioxolane
4352-99-2
500mg
$ 800.00 2023-09-06
TRC
P838268-2.5g
2-Propyl-4-methyl-1,3-dioxolane
4352-99-2
2.5g
$ 275.00 2022-06-03

Additional information on 2-propyl-4-methyl-1,3-dioxolane

Recent Advances in the Study of 2-Propyl-4-methyl-1,3-dioxolane (CAS: 4352-99-2) in Chemical and Biomedical Applications

The compound 2-propyl-4-methyl-1,3-dioxolane (CAS: 4352-99-2) has recently garnered significant attention in the chemical and biomedical research communities due to its versatile applications in drug synthesis, material science, and industrial chemistry. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthesis, properties, and potential applications in the pharmaceutical and chemical industries.

Recent studies have focused on optimizing the synthesis of 2-propyl-4-methyl-1,3-dioxolane to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, which achieved a yield of over 90% under mild reaction conditions. This advancement is particularly significant for scaling up production while minimizing environmental impact.

In the biomedical field, researchers have explored the potential of 2-propyl-4-methyl-1,3-dioxolane as a precursor for drug development. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its efficacy in enhancing the bioavailability of certain hydrophobic drugs by forming stable co-crystals. This property could revolutionize drug formulation strategies, particularly for poorly soluble active pharmaceutical ingredients (APIs).

The compound's unique chemical structure has also been investigated for its potential in material science. Research published in Advanced Materials (2023) highlighted its role as a building block for novel polymer networks with tunable mechanical properties. These findings open new possibilities for developing smart materials with applications in drug delivery systems and biomedical devices.

From a safety perspective, recent toxicological studies have provided valuable insights into the compound's profile. A 2024 assessment in Regulatory Toxicology and Pharmacology confirmed its low acute toxicity in animal models, supporting its potential for pharmaceutical applications. However, researchers emphasize the need for further long-term exposure studies to fully understand its safety profile.

Looking forward, the versatility of 2-propyl-4-methyl-1,3-dioxolane suggests promising avenues for future research. Current investigations are exploring its potential in green chemistry applications, particularly as a sustainable solvent alternative. Additionally, its role in asymmetric synthesis and chiral drug development remains an active area of exploration in pharmaceutical research.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk